Cas no 750638-97-2 (2,4-diiodopyridin-3-ol)

• Product Name: 2,4-diiodopyridin-3-ol
• CAS No: 750638-97-2
• MF: C₅H₃I₂NO
• MW: 346.892365694046
• MDL: MFCD11044328
• CID: 561609
• PubChem ID: 53422894
• Update Time: 2025-10-28

2,4-diiodopyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol,2,4-diiodo-
• 2,4-Diiodo-3-hydroxypyridine
• 2,4-Diiodopyridin-3-ol
• 3-Pyridinol,2,4-diiodo
• AKOS025290717
• DTXSID60698169
• AS-33937
• SY098414
• FT-0737078
• CS-0052148
• A865747
• MFCD11044328
• MB09113
• 750638-97-2
• DB-082157
• 2,4-diiodopyridin-3-ol

• MDL： MFCD11044328
• Inchi： 1S/C5H3I2NO/c6-3-1-2-8-5(7)4(3)9/h1-2,9H
• InChI Key： NQKOVVMEBKTMOI-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1O)I

Computed Properties

• Exact Mass: 346.83000
• Monoisotopic Mass: 346.83
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 33.12000
• LogP: 1.99640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,4-diiodopyridin-3-ol

2,4-Diiodopyridin-3-ol (CAS No. 750638-97-2)

2,4-Diiodopyridin-3-ol is a heterocyclic organic compound with the CAS registry number 750638-97-2. This compound belongs to the class of pyridine derivatives, characterized by the presence of two iodine atoms at the 2 and 4 positions of the pyridine ring, along with a hydroxyl group at the 3 position. The molecular formula of 2,4-diiodopyridin-3-ol is C5H3I2O, and its molecular weight is approximately 411.8 g/mol. The compound is known for its unique electronic properties and has been extensively studied in various fields of chemistry and materials science.

Recent advancements in synthetic chemistry have led to novel methods for the preparation of 2,4-diiodopyridin-3-ol. One such approach involves the iodination of pyridine derivatives using iodine-based reagents under specific reaction conditions. These methods have improved the yield and purity of the compound, making it more accessible for research and industrial applications. The synthesis of 2,4-diiodopyridin-3-ol often requires precise control over reaction parameters such as temperature, pressure, and catalyst selection to ensure optimal results.

The structure of 2,4-diiodopyridin-3-ol plays a crucial role in its reactivity and functionality. The presence of two iodine atoms introduces significant electron-withdrawing effects on the pyridine ring, which enhances the compound's ability to participate in various chemical transformations. This makes 2,4-diiodopyridin-3-ol a valuable precursor in organic synthesis, particularly in the construction of complex molecules with intricate architectures.

In terms of applications, 2,4-diiodopyridin-3-ol has found utility in diverse areas such as pharmaceuticals, agrochemicals, and materials science. For instance, recent studies have explored its potential as an intermediate in the synthesis of bioactive compounds with anti-inflammatory and anticancer properties. Additionally, its unique electronic properties make it a promising candidate for use in optoelectronic materials and sensors.

One notable area of research involving 2,4-diiodopyridin-3-ol is its role in cross-coupling reactions. These reactions are fundamental in organic chemistry and have been instrumental in constructing biologically active molecules. The iodine atoms on the pyridine ring facilitate efficient coupling with other organic fragments under catalytic conditions, enabling the creation of diverse chemical structures.

The pharmacological potential of 2,4-diiodopyridin-3-ol has also been a subject of interest. Preclinical studies have demonstrated that derivatives of this compound exhibit promising activity against various disease models. For example, certain analogs have shown potent inhibitory effects on enzymes associated with neurodegenerative diseases such as Alzheimer's disease.

In conclusion, 2,4-diiodopyridin-3-ol (CAS No. 750638-97